N-methyl-N-(3-phenylpropan-1-yl)trifluoroacetamide

• Molecular Formula: C12H14F3NO
• Molecular Weight: 245.24 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-methyl-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C12H14F3NO/c1-16(11(17)12(13,14)15)9-5-8-10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
• InChI Key: DIZJTYMXWFDBDN-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCC1=CC=CC=C1)C(=O)C(F)(F)F

Description

N-methyl-N-(3-phenylpropan-1-yl)trifluoroacetamide is a useful research compound. Its molecular formula is C12H14F3NO and its molecular weight is 245.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen, 1.5 g (37.5 mM) of a 60% suspension of sodium hydride in liquid paraffin was added to a solution of 8.0 g (34.6 mM) of N-(3-phenylpropan-1-yl)trifluoroacetamide in N,N-dimethylformamide (70 ml) at 0° C. and the mixture was stirred at the prevailing temperature for 40 minutes. To this reaction mixture was added 3.5 ml (41.3 mM) of methyl methanesulfonate and the mixture was stirred at room temperature for 1.5 hours. Then, water was added to the reaction system to stop the reaction and the reaction mixture was extracted with ethyl acetate. The organic layer was washed with saturated aqueous solution of sodium chloride, dried over MgSO4, and purified by column chromatography (ethyl acetate-hexane 15%) to provide the title compound.